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Compound of Interest

Compound Name: 4-Methoxybenzo[d]isoxazole

Cat. No.: B15058450

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage
of 4-Methoxybenzo[d]isoxazole. The information is compiled from available data on
benzisoxazole and related isoxazole derivatives, offering guidance in the absence of specific
data for this particular compound.

Physicochemical Properties

Quantitative data for 4-Methoxybenzo[d]isoxazole is not readily available. However, the
properties of the parent compound, benzisoxazole, provide a general indication of its
characteristics. The aromatic nature of the benzisoxazole ring system contributes to its relative
stability.[1][2]

Property Value (for Benzisoxazole) Reference
Molecular Formula CHNO [1]
Molar Mass 119.12 g/mol [1]
Appearance Colorless liquid [1]
Density 1.18 g/cm3 [1]
Boiling Point 101-102 °C (at 2 kPa) [1]
Flash Point 58 °C [1]
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Handling and Storage Protocols

Given the limited specific data for 4-Methoxybenzo[d]isoxazole, a cautious approach to
handling and storage is recommended, drawing upon standard practices for heterocyclic
aromatic compounds and related isoxazole derivatives.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is crucial to ensure personnel safety.

Equipment Specification Purpose

Chemical safety goggles or Protects against splashes and

Eye Protection ) ) )
face shield airborne particles.

_ Chemical-resistant gloves )
Hand Protection o Prevents skin contact.
(e.g., nitrile, neoprene)

Protects clothing and skin from

Body Protection Laboratory coat o
contamination.

i i Use in a well-ventilated area or o ) ]
Respiratory Protection _ Minimizes inhalation exposure.
with a fume hood

Storage Conditions

Proper storage is essential to maintain the integrity and stability of the compound.
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Parameter Recommendation Rationale

Minimizes degradation from
Temperature Cool, dry place )
heat and moisture.

Light Store in a light-resistant Protects from potential light-
g . . .
container induced degradation.
For long-term storage,
Inert Atmosphere consider storage under an Prevents potential oxidation.
inert gas (e.g., argon, nitrogen)
] Tightly sealed, compatible Prevents contamination and
Container '
container leakage.

Incompatible Materials

Avoid contact with strong bases, as the N-O bond of the isoxazole ring can be cleaved under

such conditions.[1] Also, avoid strong oxidizing agents.

Experimental Protocols
General Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work in a
designated, well-ventilated area, preferably a chemical fume hood.

Dispensing: Carefully weigh or measure the required amount of 4-
Methoxybenzo[d]isoxazole. Avoid generating dust if it is a solid.

In Solution: When preparing solutions, add the compound slowly to the solvent to avoid
splashing.

Post-Handling: After use, tightly seal the container and return it to the designated storage
location.

Cleaning: Clean all equipment and the work area thoroughly after handling.

Spill and Disposal Protocol
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» Spill Containment: In case of a spill, evacuate the immediate area. Wear appropriate PPE
before attempting to clean up.

o Small Spills: For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).

» Large Spills: For larger spills, contain the spill and follow institutional safety procedures.

o Disposal: Dispose of the waste material in a sealed, labeled container according to local,
state, and federal regulations for chemical waste.

Stability Profile

The benzisoxazole ring is aromatic, which confers a degree of stability.[1] However, the N-O
bond is a point of potential reactivity. Studies on benzisoxazole derivatives indicate that this
bond can be cleaved by strong bases.[1] The stability of the 4-methoxy substituent should also
be considered, though specific data is unavailable.

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of 4-Methoxybenzo[d]isoxazole
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Caption: Safe handling and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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